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Compound of Interest

Compound Name:
1-Cyclopropyl-n-

methylmethanamine

Cat. No.: B168348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the optimal storage conditions for 1-Cyclopropyl-n-
methylmethanamine (CAS No. 18977-45-2), a vital building block in pharmaceutical and

agrochemical research. As a Senior Application Scientist, this document synthesizes technical

data with practical, field-tested insights to ensure the long-term stability and integrity of this

valuable secondary amine.

Introduction: The Significance of 1-Cyclopropyl-n-
methylmethanamine
1-Cyclopropyl-n-methylmethanamine, a colorless to light yellow liquid, is a key intermediate

in the synthesis of a wide range of biologically active molecules. Its unique structural motif,

featuring a cyclopropyl group attached to a methylaminomethyl chain, imparts specific

conformational constraints and metabolic properties to parent compounds. The inherent

reactivity of the amine functional group, however, necessitates stringent storage protocols to

prevent degradation and maintain purity.

Physicochemical Properties and Inherent
Instabilities
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A thorough understanding of the compound's properties is fundamental to establishing

appropriate storage conditions.

Property Value Source

CAS Number 18977-45-2 PubChem[1]

Molecular Formula C₅H₁₁N PubChem[1]

Molecular Weight 85.15 g/mol PubChem[1]

Boiling Point 85.7 ± 8.0 °C at 760 mmHg Chemsrc.com

Density 0.9 ± 0.1 g/cm³ Chemsrc.com

Appearance Colorless to light yellow liquid ChemicalBook[2]

The primary degradation pathways for cyclopropylamines involve oxidation and reactions with

atmospheric components. The lone pair of electrons on the nitrogen atom makes the amine

susceptible to oxidation, which can lead to the formation of N-oxides and other degradation

products. Furthermore, as a base, it readily reacts with acids and can absorb atmospheric

carbon dioxide to form carbamates. A study on a pharmaceutical compound containing a

cyclopropyl amine moiety highlighted its susceptibility to hydrolytic degradation under high pH

conditions.[3]

Core Storage Recommendations: A Multi-faceted
Approach
To ensure the long-term stability of 1-Cyclopropyl-n-methylmethanamine, a multi-pronged

approach to storage is essential, encompassing temperature, atmosphere, and container

selection.

Temperature: Navigating the Discrepancies
There is a slight variance in recommended storage temperatures from different commercial

suppliers. This guide advises users to always consult the Safety Data Sheet (SDS) and product

documentation provided by the specific supplier.
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Room Temperature: Some suppliers indicate that storage at ambient room temperature is

acceptable.[4]

Refrigerated (2-8°C): Other sources recommend refrigerated storage.[2]

Cool, Dry Place: A more general recommendation for long-term storage is in a cool, dry

location.[5]

Expert Insight: For long-term storage (greater than 6 months), refrigeration at 2-8°C is the most

prudent approach to minimize any potential for degradation. For short-term, in-use quantities,

tightly sealed containers at a controlled room temperature, away from direct sunlight and heat

sources, are generally sufficient.

Atmosphere: The Critical Role of an Inert Environment
Due to its sensitivity to oxidation and atmospheric carbon dioxide, storing 1-Cyclopropyl-n-
methylmethanamine under an inert atmosphere is a critical recommendation from multiple

suppliers.[4]

Caption: Importance of an Inert Atmosphere for Storage.

An inert atmosphere, typically nitrogen or argon, displaces oxygen and moisture, thereby

preventing oxidative degradation and the formation of carbamates.[6][7]

Container Selection and Handling
The choice of container and proper handling procedures are paramount to maintaining the

integrity of 1-Cyclopropyl-n-methylmethanamine.

Material: Use containers made of amber glass or a compatible plastic, such as high-density

polyethylene (HDPE), to protect the compound from light.

Sealing: Containers should have tight-fitting seals, preferably with a PTFE liner, to prevent

leakage and exposure to the atmosphere.

Labeling: All containers must be clearly labeled with the compound name, CAS number, date

received, and any hazard warnings.
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Incompatible Materials: Preventing Hazardous
Reactions
To prevent potentially hazardous reactions, 1-Cyclopropyl-n-methylmethanamine should be

stored separately from the following classes of compounds:

Strong Oxidizing Agents: Can lead to vigorous and potentially explosive reactions.

Acids, Acid Chlorides, and Acid Anhydrides: Exothermic neutralization reactions can occur.

Carbon Dioxide: Reacts to form carbamates.[8]

Copper and Aluminum: May be susceptible to corrosion.
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Caption: Chemical Incompatibilities.

Experimental Protocols for Safe Storage and
Handling
Adherence to standardized protocols is crucial for both safety and maintaining the quality of the

compound.

Protocol for Long-Term Storage under Inert Atmosphere
Preparation: In a fume hood, select a clean, dry amber glass vial or bottle with a PTFE-lined

cap.
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Aliquoting: Transfer the desired amount of 1-Cyclopropyl-n-methylmethanamine to the

storage container.

Inerting: Insert a long needle connected to a source of dry nitrogen or argon into the

container, with the needle tip below the level of the liquid.

Purging: Gently bubble the inert gas through the liquid for 1-2 minutes to displace any

dissolved air.

Blanketing: Raise the needle just above the liquid surface and continue to flush the

headspace of the container with the inert gas for another 30 seconds.

Sealing: While maintaining a positive pressure of the inert gas, carefully and tightly seal the

container with the cap.

Parafilm: For added security, wrap the cap and neck of the container with Parafilm®.

Storage: Place the sealed container in a designated, properly ventilated, and temperature-

controlled storage area (refrigerated at 2-8°C for optimal long-term stability).

Protocol for Handling and Dispensing
Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, a lab coat, and chemical-resistant gloves (e.g., nitrile).

Ventilation: All handling and dispensing must be conducted in a properly functioning

chemical fume hood.

Grounding: To prevent static discharge, which can be an ignition source for flammable

liquids, ensure all metal containers and equipment are properly grounded.[8]

Dispensing: Use clean, dry glassware or syringes for transferring the liquid.

Inert Atmosphere for In-Use Bottles: For larger quantities that will be accessed multiple

times, it is advisable to maintain an inert atmosphere in the headspace of the storage bottle.

This can be achieved by using a septum-sealed cap and a balloon filled with nitrogen or

argon to create a positive pressure.
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Cleaning: Clean any spills immediately with an appropriate absorbent material and dispose

of the waste in a designated hazardous waste container.

Summary and Conclusion
The effective storage of 1-Cyclopropyl-n-methylmethanamine is critical for preserving its

chemical integrity and ensuring the safety of laboratory personnel. The key pillars of a robust

storage strategy are:

Temperature Control: Preferably refrigerated (2-8°C) for long-term storage.

Inert Atmosphere: Essential to prevent oxidation and reaction with CO₂.

Appropriate Containers: Tightly sealed, light-resistant containers.

Segregation: Stored away from incompatible materials.

By implementing these scientifically-grounded protocols, researchers can be confident in the

quality and reliability of their 1-Cyclopropyl-n-methylmethanamine, leading to more

reproducible and successful experimental outcomes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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